Cas no 1486472-22-3 (bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate)

• Product Name: bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate
• CAS No: 1486472-22-3
• MF: C₂₃H₄₃O₄P
• MW: 414.558888673782
• MDL: MFCD09863806
• CID: 5180467
• Update Time: 2025-05-20

bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-[(2S)-2-oxiranylmethyl]-, bis[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
• bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate

• MDL： MFCD09863806
• Inchi： 1S/C23H43O4P/c1-15(2)20-9-7-17(5)11-22(20)26-28(24,14-19-13-25-19)27-23-12-18(6)8-10-21(23)16(3)4/h15-23H,7-14H2,1-6H3/t17-,18-,19+,20+,21+,22-,23-/m1/s1
• InChI Key： DVVLSHWEHUZOIF-QJMSMHCNSA-N
• SMILES： P(C[C@@H]1CO1)(=O)(O[C@@H]1C[C@H](C)CC[C@H]1C(C)C)O[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate

Research Briefing on Bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate (CAS: 1486472-22-3)

The compound bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate (CAS: 1486472-22-3) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This chiral phosphonate derivative, featuring a menthol-derived cyclohexyl group and an epoxide-containing side chain, represents a novel class of bioactive molecules with potential applications in drug discovery and development.

Recent studies have focused on the synthetic optimization of this compound, with particular emphasis on its stereoselective preparation. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route achieving >95% enantiomeric purity, addressing previous challenges in the diastereoselective formation of the phosphonate ester. The synthetic protocol employs a kinetic resolution strategy using chiral auxiliaries derived from (1R,2S,5R)-menthol.

Pharmacological investigations have revealed intriguing biological properties of this compound. In vitro studies demonstrate potent inhibitory activity against several serine hydrolases, with IC50 values in the low micromolar range. The compound's unique structural features, combining a lipophilic menthol moiety with a reactive epoxide group, appear to contribute to its selective binding profile. Molecular docking simulations suggest the cyclohexyl group occupies a hydrophobic pocket while the phosphonate group coordinates with active site metal ions.

Notably, the compound has shown promising results in cellular models of inflammation. A recent study published in ACS Chemical Biology (2024) reported that this phosphonate derivative effectively modulates the arachidonic acid pathway by selective inhibition of cytosolic phospholipase A2 (cPLA2), reducing prostaglandin E2 production by 78% at 10 μM concentration without significant cytotoxicity.

The stability profile of 1486472-22-3 has been systematically evaluated. Accelerated stability studies indicate the compound remains >90% intact after 4 weeks at 25°C in pH 7.4 buffer, though the epoxide moiety shows some sensitivity to nucleophilic attack in strongly basic conditions (pH >9). These findings suggest reasonable stability for most biological applications while highlighting the need for careful formulation considerations.

Current research directions include structural optimization to improve pharmacokinetic properties and target selectivity. Several analogs have been synthesized by modifying the cyclohexyl substituents or replacing the epoxide with other electrophilic warheads. Preliminary data suggest these modifications can significantly alter the biological activity profile while maintaining the core pharmacophore features.

From a drug development perspective, this compound class represents an interesting case study in the design of covalent enzyme inhibitors. The combination of a chiral phosphonate core with strategically positioned reactive groups offers new opportunities for targeting challenging enzyme classes. Ongoing research aims to further elucidate the structure-activity relationships and explore potential therapeutic applications in inflammatory diseases and cancer.